Taurine

Specification

• Description: Large white crystals or white powder.; Taurine is an amino sulfonic acid that is the 2-amino derivative of ethanesulfonic acid. It is a naturally occurring amino acid derived from methionine and cysteine metabolism. An abundant component of fish- and meat-based foods, it has been used as an oral supplement in the treatment of disorders such as cystic fibrosis and hypertension. It has a role as a human metabolite, an antioxidant, a mouse metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a glycine receptor agonist, a nutrient and a radical scavenger. It is a conjugate acid of a 2-aminoethanesulfonate. It is a tautomer of a taurine zwitterion.; Taurine, whose chemical name is 2-aminoethanesulfonic acid, is one of the most abundant amino acids in several organs. It plays important role in essential biological processes. This conditional amino acid can be either be manufactured by the body or obtained in the diet mainly by the consumption of fish and meat. The supplements containing taurine were FDA approved by 1984 and they are hypertonic injections composed by cristalline amino acids.; Taurine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Taurine is a natural product found in Sargassum fulvellum, Drosophila melanogaster, and other organisms with data available.; A conditionally essential nutrient, important during mammalian development. It is present in milk but is isolated mostly from ox bile and strongly conjugates bile acids.; See also: ... View More ...
• CAS No.: 107-35-7
• Molecular Formula: C2H7NO3S; NH2CH2CH2SO3H
• Molecular Weight: 125.15 g/mol
• IUPAC Name: 2-aminoethanesulfonic acid
• Standard InChI: InChI=1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)
• Standard InChI Key: XOAAWQZATWQOTB-UHFFFAOYSA-N
• Impurities: Taurine is a white crystalline powder that is almost odourless but with a slightly acidic taste. It contains by specification at least 98.0 % taurine in dried substance. Analysis of five batches of the active substance showed an average content of 99.5 +/- 0.1 % taurine and a loss on drying of 0.07 +/- 0.01 %.11 The final additive may be formulated by adding a maximum 0.8 % of an anti-caking agent (SiO2). Three batches of the additive were analysed for impurities, one batch with six replicate samples and another batch with three replicate samples. In all batches, sulphated ash was < 0.06 % (in one batch residue on ignition 0.06 %), chloride < 0.01 %, sulphate < 0.01 %, ammonium salt < 0.02 %, related substances < 0.2 %, heavy metals (expressed as lead) < 10 mg/kg and arsenic < 1.0 mg/kg (two batches).
• SMILES: C(CS(=O)(=O)O)N
• Canonical SMILES: C(CS(=O)(=O)O)N
• Appearance: A crystalline solid
• Boiling Point: It decomposes before reaching boiling point (325ºC)
• Colorform: Colorless crystals; Monoclinic prisms from wate
• Melting Point: 572 °F (decomposes) (NTP, 1992); 325 °C (decomposes); 300 °C